Cas no 1443351-37-8 ((2-Chloro-6-fluorobenzyl)(phenyl)sulfane)

(2-Chloro-6-fluorobenzyl)(phenyl)sulfane structure
1443351-37-8 structure
Product Name:(2-Chloro-6-fluorobenzyl)(phenyl)sulfane
CAS No:1443351-37-8
MF:C13H10ClFS
MW:252.734904766083
CID:5690822
PubChem ID:91656730
Update Time:2023-10-31

(2-Chloro-6-fluorobenzyl)(phenyl)sulfane Chemical and Physical Properties

Names and Identifiers

    • 1-Chloro-3-fluoro-2-(phenylsulfanylmethyl)benzene
    • 1443351-37-8
    • (2-Chloro-6-fluorobenzyl)(phenyl)sulfane
    • Benzene, 1-chloro-3-fluoro-2-[(phenylthio)methyl]-
    • MDL: MFCD18911116
    • Inchi: 1S/C13H10ClFS/c14-12-7-4-8-13(15)11(12)9-16-10-5-2-1-3-6-10/h1-8H,9H2
    • InChI Key: RPDWGMHZYFWLMK-UHFFFAOYSA-N
    • SMILES: ClC1C=CC=C(C=1CSC1C=CC=CC=1)F

Computed Properties

  • Exact Mass: 252.0175773g/mol
  • Monoisotopic Mass: 252.0175773g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 3
  • Complexity: 206
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.7
  • Topological Polar Surface Area: 25.3Ų

Experimental Properties

  • Density: 1.28±0.1 g/cm3(Predicted)
  • Boiling Point: 340.3±32.0 °C(Predicted)

(2-Chloro-6-fluorobenzyl)(phenyl)sulfane Pricemore >>

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